Cas no 113934-31-9 (1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 113934-31-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 4560966
• Update Time: 2025-05-26

1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-methylphenyl)triazole-4-carboxylic acid
• HMS3436E01
• BBL004506
• HTS000496
• STL124146
• AB57182
• BB 0242685
• 1-p-Tolyl-1H-[1,2,3]triazole-4-carboxylic acid
• Z415636582

• Inchi： 1S/C10H9N3O2/c1-7-2-4-8(5-3-7)13-6-9(10(14)15)11-12-13/h2-6H,1H3,(H,14,15)
• InChI Key： QLYIBBOHIXNWJP-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC(C)=CC=2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.6
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Research of 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 113934-31-9)

1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 113934-31-9) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a triazole core with carboxylic acid functionality, has demonstrated promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry reported improved synthetic routes for 113934-31-9, achieving higher yields (up to 85%) through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The researchers emphasized the compound's stability under physiological conditions, making it particularly suitable for drug development applications. The carboxylic acid moiety provides an excellent handle for further derivatization, enabling the creation of diverse molecular libraries for screening.

In pharmacological research, 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has shown notable activity as a scaffold for kinase inhibitors. A recent Nature Communications paper (2024) demonstrated its effectiveness as a core structure in developing selective CDK4/6 inhibitors, with derivative compounds exhibiting IC50 values in the low nanomolar range. The methylphenyl substitution appears to contribute significantly to binding affinity through hydrophobic interactions with target proteins.

The compound's potential in antimicrobial applications has also been explored. A 2023 study in Bioorganic Chemistry reported that 113934-31-9 derivatives displayed potent activity against drug-resistant Staphylococcus aureus strains (MIC values 2-8 μg/mL). The triazole ring was found to interact with bacterial DNA gyrase, while the carboxylic acid group enhanced water solubility and bioavailability of the active compounds.

Current research directions include exploring 1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties makes it particularly valuable in this emerging therapeutic modality. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and inflammatory diseases.

Future research on 113934-31-9 is expected to focus on structure-activity relationship studies to optimize its pharmacological properties, as well as investigations into its potential in combination therapies. The compound's versatility and demonstrated biological activity position it as an important scaffold in modern drug discovery efforts.